Cas no 110471-68-6 (Benzenedicarboxylicacid, trichloro- (9CI))
110471-68-6 structure
Product Name:Benzenedicarboxylicacid, trichloro- (9CI)
CAS No:110471-68-6
MF:C8H3Cl3O4
MW:269.466019868851
CID:207396
PubChem ID:184214
Update Time:2025-04-19
Benzenedicarboxylicacid, trichloro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenedicarboxylicacid, trichloro- (9CI)
- 3,4,5-trichlorophthalic acid
- 3,4,5-trichlorobenzene-1,2-dicarboxylic acid
- AC1L4EFQ
- AC1Q3LKO
- ACMC-20cjpu
- AG-K-86638
- AR-1E8909
- CTK0I1251
- SY232955
- QGXQXRTVKOXDDC-UHFFFAOYSA-N
- CS-12875
- 62268-15-9
- 3,4,5-tri-chlorophthalic acid
- 110471-68-6
- SCHEMBL3136996
- AC1713
- AKOS037630786
- MFCD31630384
- A915760
- 3,4,5-trichlorophthalicAcid
- DTXSID70149258
- trichlorophthalic acid
- Benzenedicarboxylic acid, trichloro-
-
- Inchi: 1S/C8H3Cl3O4/c9-3-1-2(7(12)13)4(8(14)15)6(11)5(3)10/h1H,(H,12,13)(H,14,15)
- InChI Key: QGXQXRTVKOXDDC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=CC(C(=O)O)=C1C(=O)O)Cl)Cl
Computed Properties
- Exact Mass: 267.90979
- Monoisotopic Mass: 267.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.792
- Boiling Point: 432.2°Cat760mmHg
- Flash Point: 215.2°C
- Refractive Index: 1.649
- PSA: 74.6
- LogP: 3.04320
Benzenedicarboxylicacid, trichloro- (9CI) Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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